Cas no 380478-36-4 (3-[3-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide)

• Product Name: 3-[3-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide
• CAS No: 380478-36-4
• MF: C₂₃H₁₆ClFN₂O₂
• MW: 406.836748123169
• CID: 5446284
• PubChem ID: 1516616
• Update Time: 2025-06-10

3-[3-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z56832798
• (2E)-3-{3-[(4-chlorobenzyl)oxy]phenyl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• (2E)-3-{3-[(4-CHLOROPHENYL)METHOXY]PHENYL}-2-CYANO-N-(4-FLUOROPHENYL)PROP-2-ENAMIDE
• 380478-36-4
• STK522767
• EN300-26590968
• 3-{3-[(4-chlorophenyl)methoxy]phenyl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• (E)-3-[3-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• AKOS001009620
• 3-[3-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide

• Inchi： 1S/C23H16ClFN2O2/c24-19-6-4-16(5-7-19)15-29-22-3-1-2-17(13-22)12-18(14-26)23(28)27-21-10-8-20(25)9-11-21/h1-13H,15H2,(H,27,28)
• InChI Key： KSPWFFOKDSROIJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)C(C#N)=CC1=CC=CC(OCC2=CC=C(Cl)C=C2)=C1

Computed Properties

• Exact Mass: 406.0884336g/mol
• Monoisotopic Mass: 406.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.1±55.0 °C(Predicted)
• pka: 10.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-[3-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide

3-[3-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide

CAS No 380478-36-4, commonly referred to as 3-[3-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide, is a complex organic compound with a unique structure and diverse applications in the chemical and pharmaceutical industries. This compound has garnered significant attention due to its potential in drug development and material science.

The molecular structure of this compound is characterized by a propenenamide backbone, with substituents that include a cyano group, a fluorophenyl group, and a chlorophenylmethoxy group. These functional groups contribute to its distinctive chemical properties, including high reactivity and selectivity in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as polymers and nanocomposites.

One of the most promising applications of CAS No 380478-36-4 is in the field of pharmacology. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to interact with specific biological targets makes it a valuable tool in drug discovery pipelines.

In terms of synthesis, CAS No 380478-36-4 is typically produced through a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of these processes has been a focus of recent research, with advancements in catalyst design and reaction conditions leading to higher yields and improved purity.

From an environmental standpoint, the compound exhibits moderate stability under standard conditions, though it is recommended to handle it with care due to its reactive nature. Proper storage and disposal procedures are essential to ensure safety and minimize environmental impact.

The latest research on CAS No 380478-36-4 has also delved into its potential applications in green chemistry. Scientists are exploring ways to utilize this compound in sustainable chemical processes, such as bio-based polymer synthesis and catalytic transformations. These developments underscore its versatility and importance in modern chemistry.

In conclusion, CAS No 380478-36-4 stands out as a significant compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with ongoing advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.